Cas no 1019552-46-5 ((butan-2-yl)1-(3,4-difluorophenyl)ethylamine)

• Product Name: (butan-2-yl)1-(3,4-difluorophenyl)ethylamine
• CAS No: 1019552-46-5
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5185681
• PubChem ID: 43190274
• Update Time: 2026-03-05

(butan-2-yl)1-(3,4-difluorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,4-difluoro-α-methyl-N-(1-methylpropyl)-
• (butan-2-yl)1-(3,4-difluorophenyl)ethylamine

• Inchi： 1S/C12H17F2N/c1-4-8(2)15-9(3)10-5-6-11(13)12(14)7-10/h5-9,15H,4H2,1-3H3
• InChI Key： MCMXIAMHEGXXGV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(C)NC(C)CC

Additional information on (butan-2-yl)1-(3,4-difluorophenyl)ethylamine

Introduction to (butan-2-yl)1-(3,4-difluorophenyl)ethylamine and Its Significance in Modern Chemical Research

(butan-2-yl)1-(3,4-difluorophenyl)ethylamine, with the CAS number 1019552-46-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has been explored for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and advanced materials. The molecular structure of this compound incorporates both alkyl and aryl groups, with specific substitutions that contribute to its distinct chemical properties and reactivity.

The 3,4-difluorophenyl moiety in the molecular framework of this compound plays a crucial role in determining its interaction with biological targets. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, which can lead to enhanced binding affinity and selectivity when interacting with proteins or other biomolecules. This feature makes (butan-2-yl)1-(3,4-difluorophenyl)ethylamine a promising candidate for drug discovery efforts aimed at developing treatments for complex diseases.

In recent years, there has been a growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve pharmacokinetic profiles and metabolic stability. The presence of two fluorine atoms at the 3 and 4 positions of the phenyl ring in this compound enhances its lipophilicity and solubility, making it more suitable for oral administration and improving its bioavailability. These characteristics are particularly important for the development of drugs that require efficient delivery to target tissues.

Research into (butan-2-yl)1-(3,4-difluorophenyl)ethylamine has also revealed its potential as a building block for more complex molecules. The compound's versatile structure allows for further functionalization, enabling chemists to design derivatives with tailored properties. For instance, modifications at the butan-2-yl group or the amine moiety could lead to compounds with enhanced binding interactions or altered pharmacological effects. This flexibility makes it an invaluable tool in synthetic chemistry and drug development pipelines.

One of the most exciting areas of research involving (butan-2-yl)1-(3,4-difluorophenyl)ethylamine is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The unique structural features of (butan-2-yl)1-(3,4-difluorophenyl)ethylamine make it a promising candidate for this purpose.

Recent studies have demonstrated that compounds containing the 3,4-difluorophenyl group can exhibit potent inhibitory effects on certain kinases. The fluorine atoms enhance the electron-withdrawing effect on the phenyl ring, which can improve binding interactions with the active site of the enzyme. Additionally, the butan-2-yl group provides a hydrophobic anchor that helps stabilize the compound within the enzyme's binding pocket. These features contribute to the high efficacy of (butan-2-yl)1-(3,4-difluorophenyl)ethylamine as a kinase inhibitor.

The development of kinase inhibitors using (butan-2-yl)1-(3,4-difluorophenyl)ethylamine as a lead compound has also led to insights into structure-activity relationships (SAR). By systematically varying different parts of the molecule and studying their effects on kinase inhibition, researchers can gain a deeper understanding of how molecular structure influences biological activity. This information is crucial for optimizing drug candidates and improving their therapeutic potential.

Beyond its applications in drug development, (butan-2-yl)1-(3,4-difluorophenyl)ethylamine has shown promise in other areas of chemical research. For example, it can be used as a ligand in catalytic systems or as an intermediate in organic synthesis. Its unique reactivity allows it to participate in various chemical transformations, making it a valuable asset in synthetic chemistry laboratories.

The synthesis of (butan-2-yl)1-(3,4-difluorophenyl)ethylamine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis are often employed to construct the complex molecular framework efficiently. The ability to synthesize this compound reliably is essential for its continued use in research and development efforts.

In conclusion, (butan-2-yl)1-(3,4-difluorophenyl)ethylamine is a versatile compound with significant potential in various fields of chemical research. Its unique structural features make it an excellent candidate for drug development, particularly in the area of kinase inhibition. Additionally, its utility as a building block for more complex molecules highlights its importance in synthetic chemistry. As research continues to uncover new applications for this compound, its significance is likely to grow even further.